Cas no 1120-89-4 (Benzene (d1, 98%))

Benzene (d1, 98%) Properties

Names and Identifiers

• Benzene-d
• deuteriobenzene
• DTXSID50149812
• Benzene-d, 97 atom % D, 99% (CP)
• (?H)benzene
• D98570
• deuterobenzene
• (2H)Benzene
• EINECS 214-321-0
• 1120-89-4
• NS00125663
• Benzene-d1
• BENZENE (D1, 98%)
• UHOVQNZJYSORNB-MICDWDOJSA-N
• +Expand

• InChIKey： UHOVQNZJYSORNB-MICDWDOJSA-N
• Inchi： InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D
• SMILES： [2H]C1C=CC=CC=1

Computed Properties

• Exact Mass: 80.05952
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 78.04695
• Heavy Atom Count: 6
• Complexity: 27
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.68660
• PSA: 0
• Refractive Index: n20/D 1.498(lit.)
• Boiling Point: 80 °C(lit.)
• Melting Point: 5.5 °C(lit.)
• Vapor Pressure: 100.9±0.1 mmHg at 25°C
• Flash Point: 12 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.885 g/mL at 25 °C